Cas no 1855009-37-8 (Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine])

• Product Name: Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine]
• CAS No: 1855009-37-8
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5695733
• PubChem ID: 130979133
• Update Time: 2025-10-29

Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine] Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine]
• EN300-1645430
• 1855009-37-8

• Inchi： 1S/C10H17NO/c1-2-9-5-8(1)6-10(9)7-12-4-3-11-10/h8-9,11H,1-7H2
• InChI Key： MHTSNPUIWRMBEU-UHFFFAOYSA-N
• SMILES： O1CCNC2(C1)CC1CCC2C1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 269.1±15.0 °C(Predicted)
• pka: 8.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine]

Exploring Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine] (CAS No. 1855009-37-8): Properties, Applications, and Market Insights

Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine] (CAS No. 1855009-37-8) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical and material science research. This molecule combines the structural features of bicyclo[2.2.1]heptane (norbornane) and morpholine, offering a versatile scaffold for drug discovery and advanced material design. With its rigid spiro architecture, this compound exhibits exceptional stability and stereochemical control, making it valuable for developing novel therapeutics and functional materials.

The growing interest in spirocyclic compounds like Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine] stems from their ability to mimic bioactive conformations in drug targets. Researchers are actively exploring its potential as a pharmacophore in central nervous system (CNS) drugs, given the morpholine moiety's prevalence in neuroactive compounds. Recent studies highlight its utility in designing kinase inhibitors and GPCR modulators, addressing current pharmaceutical challenges in oncology and neurological disorders.

From a synthetic chemistry perspective, Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine] presents fascinating opportunities for stereoselective synthesis. The norbornane framework provides a chiral environment that can influence the spatial arrangement of functional groups, while the spiro junction creates a three-dimensional structure that enhances binding specificity. These characteristics make it particularly valuable for developing chiral catalysts and asymmetric synthesis methodologies.

The material science applications of Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine] are equally promising. Its rigid molecular structure contributes to thermal stability in polymer matrices, while the morpholine nitrogen offers coordination sites for metal ions. These properties have led to investigations into its use in high-performance polymers, coordination polymers, and molecular recognition systems.

Market analysis indicates growing demand for spirocyclic building blocks like Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine], particularly in the pharmaceutical sector. The compound's CAS No. 1855009-37-8 has become increasingly referenced in patent applications and research publications, reflecting its importance in medicinal chemistry. Current trends show particular interest in its application for neurodegenerative disease therapeutics and precision medicine approaches.

Quality control and characterization of Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine] require advanced analytical techniques. The compound's unique spiro structure presents specific challenges in NMR spectroscopy and X-ray crystallography, with researchers developing specialized protocols for its analysis. These methodologies are crucial for ensuring batch-to-batch consistency in research and potential commercial applications.

Environmental and safety considerations for Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine] follow standard laboratory chemical protocols. While not classified as hazardous, proper handling procedures should be maintained, particularly regarding its potential physicochemical properties and reactivity profile. Researchers emphasize the importance of structure-activity relationship studies to fully understand its biological interactions.

The future outlook for Spiro[bicyclo[2.2.1]heptane-2,3'-morpholine] research appears promising, with several pharmaceutical companies including similar spiro morpholine derivatives in their drug pipelines. Its combination of structural rigidity and functional versatility positions it as a valuable scaffold for addressing current challenges in drug discovery and material innovation. As synthetic methodologies advance, we anticipate broader applications emerging for this fascinating molecular architecture.